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Abstract

This technical guide provides an in-depth overview of 2-Methoxybenzyl alcohol (CAS No.
612-16-8), a versatile aromatic alcohol widely utilized in organic synthesis. The document
details its chemical and physical properties, safety and handling protocols, and its significant
applications, particularly as a protecting group in the synthesis of complex molecules. This
guide also includes illustrative experimental workflows and discusses the relevance of the
methoxybenzyl moiety in the broader context of drug discovery.

Chemical and Physical Properties

2-Methoxybenzyl alcohol, also known as o-anisyl alcohol, is a colorless to light yellow liquid.
Its utility as a chemical intermediate is underpinned by its distinct physical and chemical
characteristics.[1][2]

Table 1: Physicochemical Properties of 2-Methoxybenzyl Alcohol

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b043209?utm_src=pdf-interest
https://www.benchchem.com/product/b043209?utm_src=pdf-body
https://www.benchchem.com/product/b043209?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1133723.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/the-chemical-profile-of-2-methoxybenzyl-alcohol-properties-and-applications-for-industry-rj
https://www.benchchem.com/product/b043209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 612-16-8 [1131[4][5]
Molecular Formula CsH1002 [11[31[41[5]
Molecular Weight 138.16 g/mol [31[4]
Appearance Colorl.ess' to light yellow/orange 1]

clear liquid
Boiling Point 248-250 °C at 760 mmHg [1]
Density 1.039 g/mL at 25 °C [1]

Refractive Index (n20/D)

1.547

[1]

Flash Point 110 °C (230 °F) - closed cup
Sparingly soluble in water;
Solubility soluble in ethanol and ether.[1]

[2]

Safety and Handling

2-Methoxybenzyl alcohol is classified as hazardous and requires careful handling.[6]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source
Hazard H302 Harmful if swallowed. [3]
H315 Causes skin irritation. [3]

Causes serious eye
H319 o [3]

irritation.

May cause respirator
H335 o Y ) P Y [7]

irritation.

Avoid breathing
Precautionary P261 dust/fume/gas/mistiva  [7]
pors/spray.

Wear protective

gloves/protective
P280 clothing/eye

protection/face

protection.

IF SWALLOWED: Call

a POISON CENTER
P301 + P312 S [7]

or doctor/physician if

you feel unwell.

IF ON SKIN: Wash
P302 + P352 with plenty of soap [7]

and water.

IF IN EYES: Rinse

cautiously with water

for several minutes.
P305 + P351 + P338 Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[7]

Appropriate personal protective equipment (PPE), including gloves and safety goggles, should
be worn when handling this chemical. Work should be conducted in a well-ventilated area.[6]
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Applications in Organic Synthesis

The primary application of 2-methoxybenzyl alcohol is as a precursor and intermediate in the
synthesis of more complex molecules, such as pharmaceuticals and agrochemicals.[1][2] Its
reactivity stems from the primary alcohol group and the methoxy-substituted aromatic ring.[2]

The 2-Methoxybenzyl (OMB) Protecting Group

A significant role of 2-methoxybenzyl alcohol is in the formation of the 2-methoxybenzyl
(OMB) ether, a protecting group for alcohols. The OMB group is similar in application to the
more commonly cited p-methoxybenzyl (PMB) group. These protecting groups are valued for
their stability under a range of conditions and their selective removal.

The introduction of the OMB group typically follows a Williamson ether synthesis pathway. The
deprotection, or cleavage, of the resulting ether can be achieved under specific oxidative or
acidic conditions that leave other protecting groups, such as benzyl or silyl ethers, intact.

Experimental Protocols and Workflows
Protection of an Alcohol with the 2-Methoxybenzyl
Group

The protection of a generic alcohol (R-OH) as its 2-methoxybenzyl ether can be achieved
under basic conditions.
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Reagents

Anhydrous Solvent

(Z—Methoxybenzyl Chloride)

Reactants

(Anhydrous Solvent (e.g., THF))

Alcohol (R-OH) + Base in Solvent > (Rﬁi\_l(lgcix'i‘d;) + 2-Methoxybenzy! Chlorlde= <<>>

Click to download full resolution via product page
Caption: General workflow for the protection of an alcohol.
Methodology:
e The alcohol is dissolved in an anhydrous solvent, such as tetrahydrofuran (THF).

o A strong base, for instance, sodium hydride (NaH), is added to deprotonate the alcohol,
forming the corresponding alkoxide.

e 2-Methoxybenzyl chloride (or bromide) is then added to the reaction mixture.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b043209?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The reaction proceeds via an SN2 mechanism to yield the 2-methoxybenzyl ether.

Deprotection of a 2-Methoxybenzyl Ether

The cleavage of the OMB ether can be accomplished using an oxidizing agent like 2,3-
dichloro-5,6-dicyano-1,4-benzoquinone (DDQ). This method is particularly useful due to its
selectivity for electron-rich benzyl ethers.

Reagents

Solvent System
(e.g., CH2Cl2/H20)

Starting Material
Hydrolysis in
Protected Alcohol +DDQ Charge-Transfer Solvent System
(R-O-OMB) Complex

Click to download full resolution via product page
Caption: Oxidative deprotection of a 2-methoxybenzyl ether using DDQ.
Methodology:

e The 2-methoxybenzyl-protected alcohol is dissolved in a suitable solvent system, often a
mixture of a chlorinated solvent and water (e.g., CH2Cl2/H20).

o DDQ is added to the solution. The reaction proceeds through the formation of a charge-
transfer complex.[5]
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e Subsequent hydrolysis releases the free alcohol and 2-methoxybenzaldehyde as a
byproduct.[5]

Alternative deprotection strategies for methoxybenzyl ethers include the use of strong acids like
trifluoroacetic acid (TFA) or electrochemical methods.[4][8][9]

Relevance in Drug Discovery

While 2-methoxybenzyl alcohol itself is not typically an active pharmaceutical ingredient, the
methoxybenzyl moiety is a common structural feature in drug molecules. The presence of a
methoxy group can influence a molecule's pharmacokinetic and pharmacodynamic properties
by affecting its solubility, metabolic stability, and binding interactions with biological targets.
Therefore, synthetic methodologies involving 2-methoxybenzyl alcohol are highly relevant to
the construction of new chemical entities in drug discovery programs.[10]

Conclusion

2-Methoxybenzyl alcohol is a valuable reagent in modern organic chemistry. Its well-defined
properties and the reactivity of its corresponding benzyl ether make it a useful tool for the
protection of hydroxyl groups in multi-step syntheses. A thorough understanding of its
characteristics, handling requirements, and reaction protocols is essential for its effective and
safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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